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Compound of Interest

Compound Name: Diisooctyl phosphate

Cat. No.: B179373

For researchers, scientists, and drug development professionals, the efficient extraction and
purification of copper are critical in various applications, from catalyst development to the
synthesis of copper-containing compounds. Solvent extraction remains a primary method for
this purpose, with organophosphorus reagents being a popular choice. This guide provides an
objective comparison of two such reagents: Diisooctyl Phosphate (DIOP), commercially
known as P204, and Di(2-ethylhexyl) Phosphoric Acid (D2EHPA), highlighting their
performance in copper solvent extraction with supporting experimental data.

This document will delve into the key performance indicators of each extractant, including
extraction and stripping efficiencies, and provide detailed experimental protocols for their use.

Performance Comparison: DIOP (P204) vs. D2EHPA

Both DIOP (P204) and D2EHPA are highly effective extractants for copper, demonstrating high
extraction efficiencies. The choice between the two may depend on specific process conditions,
such as the composition of the aqueous feed and the desired purity of the final copper product.

Copper Extraction Efficiency

The efficiency of copper extraction is heavily influenced by the pH of the aqueous phase. Both
extractants show a significant increase in extraction percentage as the pH rises.
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Table 1: Comparison of Copper Extraction Efficiencies for DIOP (P204) and D2EHPA under

various conditions.
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Stripping Efficiency

The recovery of copper from the loaded organic phase is a crucial step. Stripping is typically
achieved using a strong acid solution.

Extractant Stripping Agent Stripping Efficiency (%)
D2EHPA 0.5 M HNOs3 Not Specified, but effective[10]
D2EHPA HCI > H2S04 > H3POa4 Order of stripping ability[4][5]
D2EHPA Not Specified 97.14%[11]

Table 2: Stripping Efficiency for Copper from D2EHPA. (Specific quantitative data for DIOP
(P204) stripping was not available in the searched literature).

Experimental Protocols

Detailed methodologies are essential for replicating and building upon existing research. Below
are typical experimental protocols for copper solvent extraction using D2EHPA and a general
protocol for DIOP (P204).

Copper Extraction with D2EHPA

This protocol is based on a standard batch method for evaluating solvent extraction efficiency.

Materials:

Di(2-ethylhexyl) phosphoric acid (D2EHPA)

Organic diluent (e.g., kerosene, hexane, chloroform)

Aqueous feed solution containing Cu(ll) ions

Sodium hydroxide (NaOH) or other suitable base for pH adjustment

Separating funnels

Mechanical shaker
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e pH meter
o Atomic Absorption Spectrometer (AAS) or UV-Vis Spectrophotometer for copper analysis
Procedure:

o Organic Phase Preparation: Prepare the organic extractant solution by dissolving a known
concentration of D2EHPA (e.g., 20% v/v) in the chosen organic diluent.

e Aqueous Phase Preparation: Prepare an agueous solution containing a known concentration
of copper(ll) ions. Adjust the pH of the aqueous solution to the desired value (e.g., 4.5) using
a dilute solution of NaOH.

o Extraction:

o Place equal volumes of the organic and aqueous phases (e.g., 25 mL each) into a
separating funnel.

o Agitate the funnel vigorously using a mechanical shaker for a predetermined time (e.g., 30
minutes) to ensure equilibrium is reached.

o Allow the phases to separate completely.

e Analysis:

o

Carefully separate the aqueous phase from the organic phase.

Determine the concentration of copper remaining in the aqueous phase (raffinate) using

[¢]

AAS or a suitable spectrophotometric method.

Calculate the concentration of copper extracted into the organic phase by mass balance.

[¢]

The extraction efficiency (%E) can be calculated using the formula: %E = [(Initial Aqueous

[¢]

Cu Conc. - Final Aqueous Cu Conc.) / Initial Aqueous Cu Conc.] * 100
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D2EHPA Copper Extraction Workflow

Copper Stripping from D2EHPA

Procedure:
» Take the copper-loaded organic phase from the extraction step.

e Prepare a stripping solution, typically a strong acid such as sulfuric acid (H2SOa4) or
hydrochloric acid (HCI) at a suitable concentration (e.g., 1-2 M).

e Mix the loaded organic phase with the stripping solution in a separating funnel at a specific
organic to aqueous (O:A) ratio.

o Agitate the mixture for a sufficient time to allow the transfer of copper ions from the organic
to the aqueous phase.

e Allow the phases to separate.

e Analyze the copper concentration in both the stripped organic phase and the aqueous
stripping solution to determine the stripping efficiency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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D2EHPA for Copper Solvent Extraction]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b179373#diisooctyl-phosphate-vs-d2ehpa-for-copper-
solvent-extraction]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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